2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide

• CAS No.: 328269-98-3
• Molecular Formula: C18H13ClN4O
• Molecular Weight: 336.8 g/mol
• IUPAC Name: 2-chloro-N-(4-phenyldiazenylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C18H13ClN4O/c19-17-16(7-4-12-20-17)18(24)21-13-8-10-15(11-9-13)23-22-14-5-2-1-3-6-14/h1-12H,(H,21,24)
• InChI Key: MOOFBJGZLNUDDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=O)C3=C(N=CC=C3)Cl

Description

2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide is a complex organic compound that belongs to the class of pyridine derivatives This compound is characterized by the presence of a chloro group, a phenyldiazenyl group, and a carboxamide group attached to a pyridine ring

Preparation Methods

The synthesis of 2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide involves multiple steps. One common method includes the reaction of 4-chloro-3-nitropyridine with 4-aminobenzene diazonium chloride under controlled conditions to form the desired compound. The reaction typically requires a nonchlorinated organic solvent and is carried out at temperatures ranging from 20°C to 60°C . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: Nucleophilic substitution reactions are common, where the chloro group can be replaced by other nucleophiles. Common reagents used in these reactions include sodium hydroxide, hydrochloric acid, and various organic solvents

Scientific Research Applications

2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide is unique due to its specific combination of functional groups. Similar compounds include other pyridine derivatives such as:

• 4-chloro-3-nitropyridine
• 4-aminobenzene diazonium chloride
• Phenoxy acetamide derivatives These compounds share some structural similarities but differ in their chemical properties and applications .